Cas no 861585-81-1 (Ethyl 5-methyl-1H-pyrazole-4-carboxylate)

Ethyl 5-methyl-1H-pyrazole-4-carboxylate structure
861585-81-1 structure
Product Name:Ethyl 5-methyl-1H-pyrazole-4-carboxylate
CAS No:861585-81-1
MF:C7H10N2O2
MW:154.166501522064
CID:1026035
PubChem ID:227598
Update Time:2025-04-20

Ethyl 5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methyl-1H-pyrazole-4-carboxylate
    • Ethyl 3-methyl-1H-pyrazole-4-carboxylate
    • Ethyl 5-methylpyrazole-4-carboxylate
    • FT-0728330
    • FT-0668334
    • CS-W013290
    • Z234808486
    • 3-methyl-pyrazole-4-carboxylic acid ethyl ester
    • ETHYL-3-METHYLPYRAZOLE-4-CARBOXYLATE
    • ethyl 3-methyl-2H-pyrazole-4-carboxylate
    • AKOS001385630
    • SCHEMBL263628
    • AKOS005070825
    • A22050
    • 6Z-0609
    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-, ethyl ester
    • Pyrazole carboxylic ester 3
    • AMY32872
    • 3-Methyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • W-203944
    • EN300-26767
    • 861585-81-1
    • MFCD08443874
    • F31223
    • AMY20484
    • Ethyl 3-Methylpyrazole-4-carboxylate
    • BDBM14780
    • AB45243
    • 5-METHYL-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
    • HHYVTIKYZUMDIL-UHFFFAOYSA-N
    • NSC19454
    • Ethyl-3-methyl-1H-pyrazole-4-carboxylate
    • MFCD00233457
    • DTXSID101005779
    • 1195595-63-1
    • NSC-19454
    • 85290-78-4
    • SY010183
    • Ethyl5-methylpyrazole-4-carboxylate
    • DB-191179
    • DA-41115
    • DB-076318
    • Inchi: 1S/C7H10N2O2/c1-3-11-7(10)6-4-8-9-5(6)2/h4H,3H2,1-2H3,(H,8,9)
    • InChI Key: HHYVTIKYZUMDIL-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=NNC=1C)=O

Computed Properties

  • Exact Mass: 154.074
  • Monoisotopic Mass: 154.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 0.8

Experimental Properties

  • Melting Point: 49-52°C

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